Cas no 52683-81-5 ((2S)-4,4-difluoropyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4,4-difluoropyrrolidine-2-carboxylic acid
• CAS No: 52683-81-5
• MF: C₅H₇F₂NO₂
• MW: 151.111388444901
• MDL: MFCD10697866
• CID: 937295
• PubChem ID: 15216102
• Update Time: 2025-04-19

(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-L-Proline
• (S)-4,4-Difluoropyrrolidine-2-carboxylic acid
• l-proline, 4,4-difluoro- (9ci)
• 4,4-Difluoroproline
• ANW-68558
• CTK8C2538
• L-Proline, 4,4-difluoro-
• MolPort-004-763-003
• SureCN40623
• (2S)-4,4-difluoropyrrolidine-2-carboxylic acid
• P10977
• DB-328113
• C5H7F2NO2
• (2S)-4,4-difluoropyrrolidine-2-carboxylic acid;
• SCHEMBL40623
• Q27464372
• DS-17288
• DTXSID90200653
• (S)-4,4-Difluoropyrrolidine-2-carboxylicacid
• EN300-82692
• A870932
• CS-W021174
• (S)-4,4-difluoro-pyrrolidine-2-carboxylic acid
• 52683-81-5
• MFCD10697866
• AKOS006302516
• DTXCID20123144

• MDL： MFCD10697866
• Inchi： 1S/C5H7F2NO2/c6-5(7)1-3(4(9)10)8-2-5/h3,8H,1-2H2,(H,9,10)/t3-/m0/s1
• InChI Key： ZPBIYZHGBPBZCK-VKHMYHEASA-N
• SMILES： FC1(CN[C@H](C(=O)O)C1)F

Computed Properties

• Exact Mass: 151.04451
• Monoisotopic Mass: 151.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 254.0±40.0 ºC (760 Torr),
• Flash Point: 107.4±27.3 ºC,
• Solubility: Soluble (310 g/l) (25 º C),
• PSA: 49.33
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives